Cas no 69628-73-5 (Piperazine, 1-(2-butenyl)-)

• Product Name: Piperazine, 1-(2-butenyl)-
• CAS No: 69628-73-5
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 391564
• PubChem ID: 53953079
• Update Time: 2025-04-19

Piperazine, 1-(2-butenyl)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(2-butenyl)-
• 1-but-2-enylpiperazine
• 69628-73-5
• JFUHNMVSTLJLOL-UHFFFAOYSA-N
• DTXSID60707927
• 1-(n-but-2-enyl)-piperazine
• 1-(but-2-en-1-yl)-piperazine
• SCHEMBL3404082
• 1-(But-2-en-1-yl)piperazine

• Inchi： 1S/C8H16N2/c1-2-3-6-10-7-4-9-5-8-10/h2-3,9H,4-8H2,1H3
• InChI Key： JFUHNMVSTLJLOL-UHFFFAOYSA-N
• SMILES： N1(CC=CC)CCNCC1

Computed Properties

• Exact Mass: 140.13148
• Monoisotopic Mass: 140.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27